Cas no 73819-76-8 (5-Ethynylisobenzofuran-1,3-dione)

5-Ethynylisobenzofuran-1,3-dione structure
73819-76-8 structure
Product Name:5-Ethynylisobenzofuran-1,3-dione
CAS No:73819-76-8
MF:C10H4O3
MW:172.136962890625
MDL:MFCD06200801
CID:554785
PubChem ID:87569817
Update Time:2025-09-26

5-Ethynylisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Ethynylisobenzofuran-1,3-dione
    • 4-Ethynylphthalic Anhydride
    • 1,3-Isobenzofurandione,5-ethynyl-
    • 5-ethynyl-2-benzofuran-1,3-dione
    • CKK 1
    • FF Monomer 301
    • KK 1
    • 1,3-Isobenzofurandione, 5-ethynyl-
    • 4-EthynylphthalicAnhydride
    • C10H4O3
    • 1463AC
    • FCH1122645
    • AX8097054
    • E0579
    • 5-ethynyl-1,3-dihydro-2-benzofuran-1,3-dione
    • SCHEMBL278397
    • MFCD06200801
    • YCA81976
    • AC-33713
    • A925890
    • 73819-76-8
    • CS-0319477
    • DTXSID40462229
    • AS-60924
    • FT-0692719
    • T72893
    • AKOS015836241
    • DXJLXGJIZZNCBO-UHFFFAOYSA-N
    • MDL: MFCD06200801
    • Inchi: 1S/C10H4O3/c1-2-6-3-4-7-8(5-6)10(12)13-9(7)11/h1,3-5H
    • InChI Key: DXJLXGJIZZNCBO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C#C)=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 172.01600
  • Monoisotopic Mass: 172.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Yellow lens powder.
  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 123.0 to 127.0 deg-C
  • Boiling Point: 352.4°C at 760 mmHg
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 43.37000
  • LogP: 0.97850
  • Solubility: Dissolve in thf

5-Ethynylisobenzofuran-1,3-dione Security Information

5-Ethynylisobenzofuran-1,3-dione Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethynylisobenzofuran-1,3-dione Pricemore >>

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